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Compound of Interest

Compound Name: Heptyl acetate

cat. No.: B091129

An In-depth Technical Guide to Heptyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Heptyl acetate (C9H1802), also known as acetate C-7, is the ester formed from the
condensation of 1-heptanol and acetic acid.[1] It is a colorless liquid soluble in alcohol and is
recognized for its characteristic woody, fruity, rum-like odor and a spicy, floral taste.[1] This
compound is utilized as a fruit essence flavoring in food products and as a scent component in
perfumes.[1] In addition to its role in the flavor and fragrance industry, heptyl acetate serves as
a solvent for resins and coatings and is used as a reagent or solvent in organic synthesis.[2]

Chemical Formula and Structure

The chemical formula for heptyl acetate is C9H1802.[1][2][3][4] Its structure consists of a
heptyl group attached to an acetate moiety.

IUPAC Name: heptyl acetate[5]

SMILES: CCCCCCCOC(=0)C[5]

InChl: InChl=1S/C9H1802/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2,1-2H3[4][5]

InChiKey: ZCZSIDMEHXZRLG-UHFFFAOYSA-N[4][5]

Quantitative Data
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The physical and chemical properties of heptyl acetate are summarized in the table below for

easy reference and comparison.

Property Value Source(s)

Molecular Formula C9H1802 [1112113114]

Molar Mass 158.24 g/mol [1][2][3][5]

Appearance Colorless liquid [21[31[5]

Density 0.886 g/mL at 25 °C [2]

Melting Point -50 °C (-58 °F; 223 K) [1][3]

Boiling Point 192 to 193 °C (378 to 379 °F; LI
465 to 466 K)

Flash Point 68 °C (154 °F) [3][5]

Refractive Index

n20/D 1.412 - 1.418

[2](3]

Solubility

Soluble in alcohol and ether;

insoluble in water.

[5]

Vapor Density

5.5 (vs air)

[6]

Vapor Pressure

12 mmHg (73 °C)

[6]

CAS Number

112-06-1

[2]14]

Experimental Protocols

Synthesis of Heptyl Acetate via Fischer Esterification

Heptyl acetate can be synthesized through the Fischer esterification of heptan-1-ol with acetic

acid, using a strong acid catalyst such as sulfuric acid.[3]

Materials:

e 1-Heptanol

e Glacial Acetic Acid
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e Concentrated Sulfuric Acid (H2S0Oa4)

e Saturated Sodium Bicarbonate Solution (NaHCO3)
e Anhydrous Sodium Sulfate (Naz2S0a)

» Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus

Procedure:

» To a round-bottom flask, add 1-heptanol and an excess of glacial acetic acid (e.g., 5
equivalents).[7]

o Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the stirred
mixture.[8]

o Attach a reflux condenser to the flask and heat the mixture to reflux for 2-4 hours. The
reaction progress can be monitored using thin-layer chromatography (TLC) or gas
chromatography (GC).[7]

 After the reaction is complete, allow the mixture to cool to room temperature.

» Transfer the mixture to a separatory funnel and wash it sequentially with water, saturated
sodium bicarbonate solution to neutralize the excess acid, and finally with brine.[7]

e Dry the organic layer over anhydrous sodium sulfate.[7]

« Filter to remove the drying agent and purify the crude product by distillation to obtain pure
heptyl acetate.[7][S]
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Visualization

Below is a diagram representing the chemical structure of heptyl acetate, generated using the
DOT language.
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Caption: Chemical structure of heptyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b091129?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Heptyl_acetate
https://www.chemimpex.com/products/33751
https://www.scentree.co/en/Heptyl_acetate.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18O2/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-acetate
https://www.sigmaaldrich.com/US/en/product/aldrich/w254711
https://www.benchchem.com/pdf/Technical_Support_Center_6_Heptenyl_Acetate_Synthesis.pdf
https://www.benchchem.com/pdf/Optimizing_reaction_conditions_for_6_Heptenyl_acetate_synthesis.pdf
https://www.benchchem.com/product/b091129#chemical-formula-and-structure-of-heptyl-acetate
https://www.benchchem.com/product/b091129#chemical-formula-and-structure-of-heptyl-acetate
https://www.benchchem.com/product/b091129#chemical-formula-and-structure-of-heptyl-acetate
https://www.benchchem.com/product/b091129#chemical-formula-and-structure-of-heptyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091129?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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